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Compound of Interest

Compound Name: CCT 137690

Cat. No.: B1683879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and stability of the Aurora

kinase inhibitor CCT137690 in Dimethyl Sulfoxide (DMSO), along with protocols for its

preparation and handling in a research setting.

CCT137690 Overview
CCT137690 is a potent and selective, orally bioavailable inhibitor of Aurora kinases A, B, and

C.[1][2][3][4] It has demonstrated anti-proliferative activity across a wide range of human tumor

cell lines by inducing mitotic arrest and apoptosis.[1][2][5] Its mechanism of action involves the

disruption of key mitotic processes, including centrosome maturation, spindle assembly, and

chromosome segregation.[1][6]

Solubility of CCT137690 in DMSO
CCT137690 exhibits good solubility in DMSO, making it a suitable solvent for the preparation of

stock solutions for in vitro and in vivo studies.
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Parameter Value Source

Stock Solution Conc. ≥ 16.7 mg/mL in DMSO [4]

Molar Concentration
Corresponds to approximately

39.2 mM
-

Appearance Clear solution [4]

Protocol for Preparation of a 10 mM CCT137690 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CCT137690 in DMSO.

Materials:

CCT137690 (powder form)

Anhydrous DMSO (Biotechnology Grade)

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Procedure:

Determine the required mass of CCT137690:

The molecular weight of CCT137690 is 425.5 g/mol .

To prepare 1 mL of a 10 mM stock solution, weigh out 0.004255 g (4.255 mg) of

CCT137690.

Dissolution:

Aseptically add the weighed CCT137690 to a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.
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Vortex the solution until the compound is completely dissolved. Gentle warming (to no

more than 37°C) may be applied if necessary, but is not typically required.

Storage:

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.
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Workflow for CCT137690 Stock Solution Preparation.
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While specific long-term stability data for CCT137690 in DMSO is not extensively published,

general best practices for storing compounds in DMSO should be followed to ensure

compound integrity. The stability of compounds in DMSO can be influenced by factors such as

water absorption by DMSO, temperature, and exposure to light.[7][8]

Recommendations for Maintaining Stability

Condition Recommendation Rationale

Storage Temperature
Store stock solutions at -20°C

or -80°C.

Low temperatures minimize

the rate of chemical

degradation.

Freeze-Thaw Cycles

Aliquot stock solutions to

minimize the number of freeze-

thaw cycles.

Repeated freezing and

thawing can lead to compound

degradation and precipitation.

[7][9]

Water Content

Use anhydrous DMSO and

keep stock solution containers

tightly sealed.

DMSO is hygroscopic and can

absorb atmospheric water,

which may promote hydrolysis

of the compound.[8]

Light Exposure
Store in amber-colored vials or

in the dark.

To prevent potential

photodegradation.

Protocol for Assessing Stability of CCT137690 in DMSO (General Guideline)

This protocol provides a general method to assess the stability of a CCT137690 stock solution

in DMSO over time.

Materials:

CCT137690 in DMSO stock solution

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

UV detector
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Mobile phase (e.g., acetonitrile and water with a modifier like formic acid or trifluoroacetic

acid)

Reference standard of CCT137690

Procedure:

Initial Analysis (Time Zero):

Dilute a small aliquot of the freshly prepared CCT137690 stock solution to a suitable

concentration for HPLC analysis.

Inject the diluted sample into the HPLC system.

Record the peak area and retention time of the main CCT137690 peak. This will serve as

the baseline (100% purity).

Storage:

Store the stock solution under the desired conditions (e.g., -20°C).

Time-Point Analysis:

At specified time intervals (e.g., 1, 3, 6 months), thaw an aliquot of the stock solution.

Prepare a sample for HPLC analysis in the same manner as the initial analysis.

Analyze the sample by HPLC and record the peak area of the CCT137690 peak.

Data Analysis:

Compare the peak area of CCT137690 at each time point to the initial peak area to

determine the percentage of the compound remaining.

The appearance of new peaks may indicate degradation products.

CCT137690 Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CCT137690 primarily targets the Aurora kinases, which are key regulators of mitosis. Inhibition

of Aurora kinases A and B disrupts the formation of the mitotic spindle and the proper

segregation of chromosomes, leading to cell cycle arrest and apoptosis.[1][6]
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Simplified Signaling Pathway of CCT137690.

Disclaimer: This information is for research use only. Please refer to the manufacturer's safety

data sheet (SDS) for handling and safety information. The provided protocols are general

guidelines and may require optimization for specific experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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